Cas no 114684-99-0 (Ethanol,2-[(2-chloro-5H-pyrrolo[3,2-d]pyrimidin-4-yl)amino]-)

Ethanol,2-[(2-chloro-5H-pyrrolo[3,2-d]pyrimidin-4-yl)amino]- structure
114684-99-0 structure
Product Name:Ethanol,2-[(2-chloro-5H-pyrrolo[3,2-d]pyrimidin-4-yl)amino]-
CAS No:114684-99-0
MF:C8H9ClN4O
MW:212.636259794235
CID:147145
PubChem ID:5748924
Update Time:2025-04-19

Ethanol,2-[(2-chloro-5H-pyrrolo[3,2-d]pyrimidin-4-yl)amino]- Chemical and Physical Properties

Names and Identifiers

    • Ethanol,2-[(2-chloro-5H-pyrrolo[3,2-d]pyrimidin-4-yl)amino]-
    • 2-[(2-chloro-5H-pyrrolo[3,2-d]pyrimidin-4-yl)amino]ethanol
    • 114684-99-0
    • BRN 5533740
    • DTXSID60150818
    • Ethanol, 2-((2-chloro-5H-pyrrolo(3,2-d)pyrimidin-4-yl)amino)-
    • 2-Chloro-4-(beta-hydroxyethylamino)pyrrolo(3,2-d)pyrimidine
    • 2-((2-Chloro-5H-pyrrolo(3,2-d)pyrimidin-4-yl)amino)ethanol
    • Inchi: 1S/C8H9ClN4O/c9-8-12-5-1-2-10-6(5)7(13-8)11-3-4-14/h1-2,10,14H,3-4H2,(H,11,12,13)
    • InChI Key: RBGAAYQJCJRSFB-UHFFFAOYSA-N
    • SMILES: ClC1N=C2C=CNC2=C(N=1)NCCO

Computed Properties

  • Exact Mass: 211.03884
  • Monoisotopic Mass: 212.0464886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 73.8Ų

Experimental Properties

  • PSA: 70.93
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